Cas no 2362-50-7 (Thianthrene, 5-oxide)

Thianthrene, 5-oxide Properties

Names and Identifiers

• Thianthrene, 5-oxide
• 1,9-dibromo-thianthrene
• 4-thianthrene mono sulfoxide
• Thianthrene monooxide
• thianthrene monosulfoxide
• Thianthrene oxide
• Thianthrene S-oxide
• thianthrene sulphoxide
• thiantrene monosulfoxide
• 5
• MLS002638514
• DTXSID00178293
• NSC16859
• SY317218
• NSC 16859
• thianthrene-S-oxide
• 5lambda4-thianthren-5-one
• 5??-THIANTHREN-5-ONE
• D81298
• thianthrene-5-oxide
• Thianthrene 5-oxide
• CAA36250
• NSC-16859
• thianthren 5-oxid
• HMS3093B03
• AKOS037649108
• TCMDC-124300
• CHEMBL529598
• BS-16583
• E?-thianthren-5-one
• AE-562/12222893
• SMR001547988
• MFCD01464038
• SCHEMBL1144620
• 2362-50-7
• EN300-7459526
• C12H8OS2
• CS-0135499
• DTXCID30100784
• +Expand

• MDL： MFCD01464038
• InChIKey： NYVGTLXTOJKHJN-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H8OS2/c13-15-11-7-3-1-5-9(11)14-10-6-2-4-8-12(10)15/h1-8H
• SMILES： C1C2=C(S(=O)C3C(S2)=CC=CC=3)C=CC=1

Computed Properties

• Exact Mass: 232.00200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 232.001656
• Heavy Atom Count: 15
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6

Experimental Properties

• LogP: 4.18360
• PSA: 61.58000
• Refractive Index: 1.797
• Boiling Point: 423.2°Cat760mmHg
• Flash Point: 209.7°C
• Density: 1.49

Thianthrene, 5-oxide Security Information

Thianthrene, 5-oxide Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%